Cas no 79983-71-4 (Hexaconazole)

Hexaconazole Properties

Names and Identifiers

• hexaconazole
• (+/-)-alpha-Butyl-alpha-(2,4-dichlorophenyl)-1,2,4-Triazole-1-ethanol
• (RS)-2-(2,4-Dichlorophenyl)-1-(4H-1,2,4-triazole-4-yl)hexan-2-ol
• Anvil
• PP 523
• R154523
• Anril Planete Asten
• Consult
• Hexaconazole suspension
• (RS)-2-(2,4-dichlorophenyl)-1-(1H-1,2,4-triazole-1-yl)hexan-2-ol
• (-)-Hexaconazol
• (±)-Hexaconazole
• 2-(2,4-dichlorophenyl)-1-(1,2,4-triazol-1-yl)hexan-2-ol
• Hexaconazol
• Hexaconazole Solution
• (RS)-2-(2,4-dichlorophenyl)-1-(1H-1,2,4-triazol-1-yl)hexan-2-ol
• Anvil L
• Anvil Liquid
• Chlortriafol
• Contaf
• Contaf 5EC
• rac-(2R)-2-(2,4-dichlorophenyl)-1-(1H-1,2,4-triazol-1-yl)hexan-2-ol
• Sitara
• α-butyl-α-(2,4-dichlorophenyl)-1H-1,2,4-triazole-1-ethanol
• Anvil (fungicide)
• Hexaconazole [BSI:ISO]
• FD 4053
• 2-(2,4-dichlorophenyl)-1-(1H-1,2,4-triazol-1-yl)hexan-2-ol
• R 154523
• STMIIPIFODONDC-UHFFFAOYSA-N
• alpha-Butyl-alpha-(2,4-dichlorophenyl)-1H-1,2,4-triazole-1-ethanol (+-)-
• Clortriafol
• Ranvil
• Canvil
• Contaf Plus
• Blin
• 1H-1,2,4-Triazole-1-ethanol, α-butyl-α-(2,4-dichlorophenyl)-, (±)- (ZCI)
• α-Butyl-α-(2,4-dichlorophenyl)-1H-1,2,4-triazole-1-ethanol (ACI)
• Blin Exa
• Controll
• Flowmax 5SC
• Hexaconazole Technical
• Hexadhan
• PC 1002
• RS-2-(2,4-Dichlorophenyl)-1-(1H-1,2,4-triazol-1-yl)hexan-2-ol
• Samarth
• TDP
• +Expand

• MDL： MFCD00144441
• InChIKey： STMIIPIFODONDC-UHFFFAOYSA-N
• Inchi： 1S/C14H17Cl2N3O/c1-2-3-6-14(20,8-19-10-17-9-18-19)12-5-4-11(15)7-13(12)16/h4-5,7,9-10,20H,2-3,6,8H2,1H3
• SMILES： ClC1C=C(Cl)C(C(CCCC)(CN2C=NC=N2)O)=CC=1

Computed Properties

• Exact Mass: 313.07500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 313.075
• Heavy Atom Count: 20
• Complexity: 308
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 50.9

Experimental Properties

• LogP: 3.66290
• PSA: 50.94000
• Merck: 13,4700
• Refractive Index: 1.5490 (estimate)
• Boiling Point: 490.3±55.0 °C at 760 mmHg
• Melting Point: 111 ºC
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 250.3±31.5 °C
• Solubility: In vitro: DMSO solubility ≥ 100 mg/ml (318.26 mm) H2O < 0.1 mg/ml (insoluble) * "≥" means soluble, but saturation unknown solubility
• Color/Form: White or golden white crystalline powder or powder.
• Solubility: It is almost insoluble in water and miscible with methanol and acetone.
• Density: d25 1.29

Hexaconazole Security Information

• Symbol: GHS07 GHS09
• RTECS：XZ4803200
• WGK Germany：2
• Safety Term：S2;S24;S37;S61
• Safety Instruction： S2-S24-S37-S61
• Risk Phrases：R22; R43; R51/53
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：UN3077 9/PG 3
• Hazard Statement： H302,H317,H411
• Warning Statement： P273,P280
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 22-43-51/53
• Signal Word：Warning
• Toxicity：LD50 orally in mallard ducks, male rats, female rats: >4000, 2189, 6071 mg/kg; dermally in rats: >2000 mg/kg; LC50 (96 hour) in rainbow trout: >6.7 mg/l (Shephard)

Hexaconazole Customs Data

• HS CODE：2933990014
• Customs Data：

  China Customs Code:

  2933990014

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Regulatory conditions:

  S.Import and Export Pesticide Registration Certificate

  Summary:

  2933990014 1-(4-chlorophenoxy)-3,3-dimethyl-1-(1h-1,2,4-triazol-1-yl)butan-2-one.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:20.0%